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Compound of Interest

Compound Name: Triacetonamine

Cat. No.: B117949 Get Quote

Technical Support Center: Triacetonamine
This guide provides essential safety information, handling procedures, and toxicity data for

researchers, scientists, and drug development professionals working with triacetonamine.

Frequently Asked Questions (FAQs)
Q1: What is triacetonamine and what are its primary hazards?

A1: Triacetonamine (CAS No. 826-36-8), also known as 2,2,6,6-tetramethyl-4-piperidone, is a

chemical intermediate used in the synthesis of pharmaceuticals, pesticides, and polymer

photostabilizers[1][2][3]. It appears as a white or light yellow crystalline powder or solid[2][3].

The primary hazards associated with triacetonamine include its potential to be corrosive to

metals, harmful if swallowed, and capable of causing severe skin burns, eye damage, and

allergic skin reactions[4][5][6]. It may also cause respiratory irritation and is considered harmful

to aquatic life with long-lasting effects[4][5][7].

Q2: What are the GHS Classifications for triacetonamine?

A2: The Globally Harmonized System (GHS) classification for triacetonamine can vary slightly

between suppliers, but generally includes the following hazards. Note that triacetonamine
hydrochloride (CAS No. 33973-59-0) may have different classifications[7][8].

Table 1: GHS Hazard Classification for Triacetonamine (CAS No. 826-36-8)
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Hazard Class Category Hazard Statement

Corrosive to metals Category 1
H290: May be corrosive to

metals[1][4][5][6]

Acute toxicity, oral Category 4
H302: Harmful if swallowed[1]

[4][5][6]

Skin corrosion/irritation Category 1B / 1C
H314: Causes severe skin

burns and eye damage[4][5][9]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[7]

Skin sensitization Category 1 / 1A
H317: May cause an allergic

skin reaction[4][5]

Serious eye damage/eye

irritation
Category 1

H314: Causes severe skin

burns and eye damage[1][5]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[7]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[7]

Hazardous to the aquatic

environment, long-term
Category 3

H412: Harmful to aquatic life

with long lasting effects[4][5]

Q3: What personal protective equipment (PPE) is required when handling triacetonamine?

A3: When handling triacetonamine, it is crucial to use appropriate personal protective

equipment to prevent exposure. This includes:

Eye/Face Protection: Wear safety glasses with side-shields or a face shield. Ensure eye

protection equipment is tested and approved under government standards like NIOSH (US)

or EN 166 (EU)[4][7].

Skin Protection: Wear protective gloves and impervious clothing to prevent skin contact[4][5].

Respiratory Protection: If working with dust or vapors, use a suitable respirator. For

situations where risk assessment shows air-purifying respirators are appropriate, a full-face
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particle respirator type N99 (US) or type P2 (EN 143) can be used[4][8].

General Hygiene: Handle in accordance with good industrial hygiene and safety practices.

Wash hands before breaks and at the end of the workday[7]. An accessible safety shower

and eye wash station should be available[4].

Q4: What are the proper storage conditions for triacetonamine?

A4: Triacetonamine should be stored in a cool, dry, and well-ventilated place[1][9]. Keep the

container tightly closed and store it locked up[5][9]. Containers that have been opened must be

carefully resealed and kept upright to prevent leakage[9]. It should be stored away from

incompatible materials such as strong oxidizing agents, strong bases, and acids[1][9]. Some

sources recommend refrigeration at +4°C or 2-8°C for short-term storage[1][10].

Q5: What should I do in case of accidental exposure?

A5: In any case of exposure, consult a physician and show them the Safety Data Sheet (SDS)

[7][9].

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration[7]

[9].

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes[7][9][11].

Eye Contact: Rinse the eyes cautiously with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do[5][7].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water[5][9].

Q6: What are the known toxicity values for triacetonamine?

A6: The available toxicological data for triacetonamine is summarized below. It is considered

moderately toxic by ingestion[12].

Table 2: Acute Toxicity Data for Triacetonamine

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-N1131/Triacetonamine-SDS-MedChemExpress.pdf
https://www.biocrick.com/download/document/BCN5264/MSDS.pdf
http://angenechemical.com/sds/33973-59-0.pdf
https://file.medchemexpress.com/batch_PDF/HY-N1131/Triacetonamine-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b117949?utm_src=pdf-body
https://www.benchchem.com/product/b117949?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/triacetonamine-dic7061.html
https://www.chemicalbook.com/msds/triacetonediamine.htm
https://www.guidechem.com/msds/826-36-8.html
https://www.chemicalbook.com/msds/triacetonediamine.htm
https://www.chemicalbook.com/msds/triacetonediamine.htm
https://wap.guidechem.com/encyclopedia/triacetonamine-dic7061.html
https://www.chemicalbook.com/msds/triacetonediamine.htm
https://wap.guidechem.com/encyclopedia/triacetonamine-dic7061.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4406066.htm
http://angenechemical.com/sds/33973-59-0.pdf
https://www.chemicalbook.com/msds/triacetonediamine.htm
http://angenechemical.com/sds/33973-59-0.pdf
https://www.chemicalbook.com/msds/triacetonediamine.htm
http://angenechemical.com/sds/33973-59-0.pdf
https://www.chemicalbook.com/msds/triacetonediamine.htm
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.guidechem.com/msds/826-36-8.html
http://angenechemical.com/sds/33973-59-0.pdf
https://www.guidechem.com/msds/826-36-8.html
https://www.chemicalbook.com/msds/triacetonediamine.htm
https://www.benchchem.com/product/b117949?utm_src=pdf-body
https://www.benchchem.com/product/b117949?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0175702.htm
https://www.benchchem.com/product/b117949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Species Route Value Reference

LD50 Rat Oral 1000 mg/kg [9]

LD50 Rat Oral 1539 mg/kg [6]

Skin

Corrosion/Irritatio

n

Rabbit Skin

Corrosive,

Category 1C

(Draize Test)

[9]

Serious Eye

Damage/Irritation
Rabbit Eye

Risk of serious

damage to eyes

(Draize Test)

[9]

There is limited evidence regarding its long-term carcinogenic effects, and it is not currently

classified as a carcinogen by major regulatory agencies like IARC[1][9].

Troubleshooting Guides & Experimental Protocols
This section provides detailed protocols for handling common situations and emergencies

during experiments involving triacetonamine.

Protocol 1: Standard Procedure for Handling
Triacetonamine
This workflow outlines the essential steps for safely using triacetonamine in a laboratory

setting.
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1. Preparation
- Review SDS

- Ensure ventilation (fume hood)
- Verify emergency equipment

  (eyewash, shower)

2. Don PPE
- Safety Goggles / Face Shield

- Chemical-resistant Gloves
- Lab Coat / Impervious Clothing

Proceed

3. Chemical Handling
- Keep container closed when not in use

- Avoid creating dust/aerosols
- Weigh/transfer in a fume hood

- Avoid contact with skin and eyes

Proceed

4. Temporary Storage
- Seal container tightly

- Store away from incompatible materials

During Experiment

5. Decontamination
- Clean work area thoroughly
- Decontaminate or dispose of

  used equipment

After Use

6. Waste Disposal
- Collect in a labeled, sealed container

- Dispose according to institutional
  and local regulations

Proceed

7. Doff PPE & Wash Hands
- Remove gloves and other PPE

- Wash hands thoroughly with soap
  and water

Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of triacetonamine.
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Protocol 2: Emergency Response for a Triacetonamine
Spill
This guide provides a logical workflow for responding to an accidental spill.

1. Immediate Actions:

Alert personnel in the immediate area.
If the spill is large or involves a fire, activate the fire alarm and evacuate.

2. Assess the Spill:

Is the spill small and contained?
Are you trained and equipped to handle it?
If the answer to either of these is "no," evacuate and call emergency services.

3. Spill Containment and Cleanup (for trained personnel with proper PPE only):

Personal Precautions: Wear appropriate PPE, including respiratory protection. Avoid
breathing vapors, mist, or gas[4][7][9]. Ensure adequate ventilation[7].
Environmental Precautions: Do not let the product enter drains or water courses[4][7].
Containment: Cover drains. For liquid spills, absorb the spillage to prevent material
damage[4][5].
Cleanup: Pick up and arrange disposal without creating dust. Sweep up the solid material
and shovel it into a suitable, closed container for disposal[7].

Click to download full resolution via product page

start [label="Spill Occurs", shape=ellipse, fillcolor="#F1F3F4",

fontcolor="#202124"]; is_major [label="Major Spill?\n(Large, Fire,

Unknown)"];

evacuate [label="Evacuate Area\nCall Emergency Services", rect_node,

fillcolor="#EA4335", fontcolor="#FFFFFF"]; alert [label="Alert

Others\nAssess Situation", rect_node, fillcolor="#4285F4",

fontcolor="#FFFFFF"];

is_trained [label="Trained & Equipped?"];
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don_ppe [label="Don Full PPE\n(incl. Respirator)", rect_node,

fillcolor="#F1F3F4", fontcolor="#202124"]; contain [label="Contain

Spill\nPrevent entry to drains", rect_node, fillcolor="#F1F3F4",

fontcolor="#202124"]; cleanup [label="Clean Up Spill\n- Use absorbent

for liquids\n- Sweep solids carefully\n- Place in sealed waste

container", rect_node, fillcolor="#F1F3F4", fontcolor="#202124"];

decon [label="Decontaminate Area\nDispose of Waste", rect_node,

fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> alert; alert -> is_major; is_major -> evacuate [label="Yes"];

is_major -> is_trained [label="No"]; is_trained -> evacuate

[label="No"]; is_trained -> don_ppe [label="Yes"]; don_ppe -> contain

-> cleanup -> decon; }

Caption: Decision tree for responding to a chemical spill.

Protocol 3: First Aid for Accidental Exposure
This protocol details the immediate steps to take following personal exposure to

triacetonamine. Always seek professional medical attention after administering first aid.

Route of Exposure

Immediate First Aid Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing immediately.
Wash skin with soap and water for 15+ min.

Rinse eyes with water for 15+ min.
Remove contact lenses if possible.

Hold eyelids open.

Rinse mouth with water.
DO NOT induce vomiting.

Seek Immediate Medical Attention
Show SDS to Doctor
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Click to download full resolution via product page

Caption: First aid decision pathway for triacetonamine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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